Saccharolactic acid

• CAS No.: 526-99-8
• Product Name: Saccharolactic acid
• Molecular Formula: C6H10O8
• Molecular Weight: 210.14 g/mol
• IUPAC Name: (2S,3R,4S,5R)-2,3,4,5-tetrahydroxyhexanedioic acid
• Standard InChI: InChI=1S/C6H10O8/c7-1(3(9)5(11)12)2(8)4(10)6(13)14/h1-4,7-10H,(H,11,12)(H,13,14)/t1-,2+,3+,4-
• Standard InChIKey: DSLZVSRJTYRBFB-DUHBMQHGSA-N
• Isomeric SMILES: [C@@H]([C@@H]([C@H](C(=O)O)O)O)([C@@H](C(=O)O)O)O
• SMILES: C(C(C(C(=O)O)O)O)(C(C(=O)O)O)O
• Canonical SMILES: C(C(C(C(=O)O)O)O)(C(C(=O)O)O)O
• Colorform: CRYSTALLINE POWDER; PRISMS FROM WATER
• Melting Point: 125.5 °C; 220-225°C
• Physical Description: Solid
• Description: Galactaric acid, also known as mucic acid or galactarate, belongs to the class of organic compounds known as glucuronic acid derivatives. Glucuronic acid derivatives are compounds containing a glucuronic acid moiety (or a derivative), which consists of a glucose moiety with the C6 carbon oxidized to a carboxylic acid. Galactaric acid exists as a solid, soluble (in water), and a moderately acidic compound (based on its pKa). Galactaric acid has been detected in multiple biofluids, such as saliva, urine, and blood. Within the cell, galactaric acid is primarily located in the cytoplasm. Galactaric acid is also a parent compound for other transformation products, including but not limited to, 2-(e)-O-feruloyl-D-galactaric acid, O-feruloylgalactaric acid, and galactaric acid derivative.; Galactaric acid is a hexaric acid resulting from formal oxidative ring cleavage of galactose. It has a role as a human metabolite. It is a conjugate acid of a galactarate(1-) and a galactaric acid anion.
• Solubility: 0.23 M; SOL IN 300 PARTS COLD WATER, 60 PARTS BOILING WATER; SOL IN ALKALIES; PRACTICALLY INSOL IN ALCOHOL, ETHER; INSOL IN PYRIMIDINE; 3.3 mg/mL at 14 °C
• Synonyms: Acid, Saccharic; Anhydrous Calcium Glucarate; Anhydrous Calcium Saccharate; Calcium Glucarate; Calcium Glucarate, Anhydrous; Calcium Saccharate; Calcium Saccharate Anhydrous; Calcium Saccharate Tetrahydrate; Calcium Saccharate, Anhydrous; D Glucaric Acid; D Saccharic Acid; D-Glucaric Acid; D-Saccharic Acid; Glucarate, Anhydrous Calcium; Glucarate, Calcium; Glucaric Acid; Glucosaccharic Acid; L Gularic Acid; L-Gularic Acid; Levo Gularic Acid; Levo-Gularic Acid; Saccharate Tetrahydrate, Calcium; Saccharate, Anhydrous Calcium; Saccharate, Calcium; Saccharic Acid; Tetrahydrate, Calcium Saccharate; Tetrahydroxyadipic Acid
• PubChem Compound: 3037582
• Last Modified: Nov 11 2021